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Compound of Interest

Compound Name: N-hexadecylaniline

Cat. No.: B6355271

Disclaimer: This document provides a summary of available health and safety information on
N-hexadecylaniline. It is intended for use by qualified individuals trained in handling chemical
substances. All users should conduct their own risk assessments and consult original source
documentation.

Executive Summary

N-hexadecylaniline is a chemical compound for which there is a significant lack of publicly
available health and safety data. No specific quantitative toxicological data, such as LD50 or
LC50 values, and no dedicated studies on its potential for irritation, sensitization,
carcinogenicity, mutagenicity, or reproductive toxicity have been identified in the public domain.
This guide, therefore, provides a comprehensive overview of the known physicochemical
properties of N-hexadecylaniline and presents available data for structurally similar long-chain
alkylanilines to offer a provisional hazard assessment. In the absence of specific data, a
cautious approach to handling this compound is strongly recommended, adhering to the
principles of good laboratory practice and utilizing appropriate personal protective equipment.
This document also outlines standard experimental protocols for key toxicological endpoints to
guide future safety evaluations of this and other novel chemical entities.

Physicochemical and Toxicological Data

Due to the absence of specific toxicological data for N-hexadecylaniline, a summary of its
known physicochemical properties is provided below. This is followed by a table of available
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toxicological information for structurally similar long-chain alkylanilines, which may be used as
a preliminary guide to potential hazards.

Table 1: Physicochemical Properties of N-hexadecylaniline
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Property

Value

Chemical Name

N-hexadecylaniline

CAS Number 16733-31-8
Molecular Formula C22H39N
Molecular Weight 317.55 g/mol
Appearance No data available
Melting Point No data available
Boiling Point No data available
Flash Point No data available
Solubility No data available

Vapor Pressure

No data available

Density No data available
Acute Toxicity (Oral, Dermal, Inhalation) No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Table 2: Toxicological Data for Structurally Similar Long-Chain Alkylanilines
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Compound

Toxicological
CAS Number .
Endpoint

Finding

N-Dodecylaniline

3007-74-7 Acute Oral Toxicity

Harmful if swallowed
(GHS Category 4)[1]

Acute Dermal Toxicity

Harmful in contact
with skin (GHS
Category 4)[1]

Acute Inhalation

Toxicity

Harmful if inhaled
(GHS Category 4)[1]

Skin

Corrosion/Irritation

Causes skin irritation
(GHS Category 2)[1]

Serious Eye

Damage/Irritation

Causes serious eye
irritation (GHS
Category 2)[1]

4-Dodecylaniline

104-42-7 Acute Oral Toxicity

Harmful if swallowed
(GHS Category 4)[2]

Very toxic to aquatic

Aquatic Toxicity ]
life (GHS Category 1)
(Acute)
[2]
] o Very toxic to aquatic
Aquatic Toxicity ] ] )
] life with long lasting
(Chronic)

effects

Ecotoxicity (Daphnia

magna)

EC50: 0.00071 mg/L
(48 h)[3]

Experimental Protocols

Given the lack of specific safety data for N-hexadecylaniline, the following are detailed,

generalized experimental protocols for key toxicological assays, based on internationally

recognized guidelines. These protocols are provided as a reference for any future toxicological
evaluation of this substance.
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Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(based on OECD Guideline 425)

e Objective: To determine the acute oral toxicity (LD50) of a substance.

o Test Animals: Healthy, young adult rats of a single sex (typically females, as they are often
slightly more sensitive).

e Housing and Feeding: Animals are caged individually and acclimated for at least 5 days
before the study. Standard laboratory diet and water are provided ad libitum.

o Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., corn oil, water).
The concentration is adjusted to provide the desired dose in a constant volume (e.g., 5-10
mL/kg body weight).

e Procedure:

[¢]

A single animal is fasted overnight (food, but not water, is withheld).
o The animal is weighed, and a single dose of the test substance is administered by gavage.

o The starting dose is selected based on available information, or a default value of 175
mg/kg is used.

o The animal is observed for signs of toxicity and mortality for up to 14 days.

o If the animal survives, the next animal is dosed at a higher level (using a dose progression
factor, e.g., 3.2).

o If the animal dies, the next animal is dosed at a lower level.

o This sequential dosing continues until a stopping criterion is met (e.g., a specified number
of reversals in outcome).

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
pattern of survivals and mortalities.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (based on OECD Guideline 439)

o Objective: To determine the skin irritation potential of a substance using an in vitro model.

o Test System: A commercially available, reconstituted human epidermis model (e.qg.,
EpiDerm™, EpiSkin™).

e Procedure:

o The test substance (liquid or solid) is applied directly to the surface of the epidermis
tissue.

o A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%
sodium dodecyl sulfate) are run concurrently.

o The substance is left in contact with the tissue for a specified period (e.g., 60 minutes).
o After exposure, the substance is removed by rinsing.

o The tissues are incubated for a post-exposure period (e.g., 42 hours) to allow for the
development of cytotoxic effects.

¢ Viability Assessment:
o Tissue viability is measured using a quantitative assay, typically the MTT assay.

o The tissues are incubated with MTT, which is converted by mitochondrial dehydrogenases
in viable cells to a blue formazan salt.

o The formazan is extracted, and the optical density is measured.

o Data Analysis: The viability of the test substance-treated tissues is expressed as a
percentage of the negative control. A substance is classified as an irritant if the mean tissue
viability is < 50%.
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Bacterial Reverse Mutation Test (Ames Test) (based on
OECD Guideline 471)

Objective: To assess the mutagenic potential of a substance by its ability to induce reverse
mutations in strains of Salmonella typhimurium and Escherichia coli.

Test Strains: At least five strains are used, including four strains of S. typhimurium (TA98,
TA100, TA1535, and TA1537) and one strain of E. coli (WP2 uvrA or WP2 uvrA (pKM101)) or
S. typhimurium (TA102).

Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix), typically derived from the livers of rats induced with Aroclor 1254
or a combination of phenobarbital and B-naphthoflavone.

Procedure (Plate Incorporation Method):

o The test substance, the bacterial culture, and, if required, the S9 mix are combined in
molten top agar.

o This mixture is poured onto minimal glucose agar plates.

o The plates are incubated for 48-72 hours at 37°C.

o The number of revertant colonies (colonies that can grow in the absence of the required
amino acid) is counted.

Data Analysis: A substance is considered mutagenic if it produces a dose-related increase in
the number of revertant colonies and/or a reproducible and statistically significant positive
response for at least one of the test strains.

Visualizations

The following diagrams illustrate key concepts relevant to the toxicological assessment of N-

hexadecylaniline and related compounds.
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Caption: A generalized workflow for the toxicological evaluation of a new chemical substance.
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Caption: Generalized metabolic activation pathway of aniline and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexadecylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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